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molecular formula C13H17N B8426386 3-Benzyl-3-azabicyclo[4.1.0]heptane

3-Benzyl-3-azabicyclo[4.1.0]heptane

Cat. No. B8426386
M. Wt: 187.28 g/mol
InChI Key: AWRVRPHELFNBNU-UHFFFAOYSA-N
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Patent
US05266569

Procedure details

Reaction of 1-benzyl-1,2,5,6-tetrahydropyridine with diazomethane and zinc iodide, according to the method of Attia, Ind. J. Chem., 16B, 98 (1978) provides 3-benzyl-3-azabicyclo[4.1.0]heptane. Hydrogenolytic removal of the benzyl group gives 3-azabicyclo[4.1.0]heptane.
Name
1-benzyl-1,2,5,6-tetrahydropyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
diazomethane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
zinc iodide
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
[Compound]
Name
16B
Name
3-benzyl-3-azabicyclo[4.1.0]heptane

Identifiers

REACTION_CXSMILES
[CH2:1]([N:8]1[CH2:13][CH2:12][CH:11]=[CH:10][CH2:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[N+](=[CH2:16])=[N-]>[I-].[Zn+2].[I-]>[CH2:1]([N:8]1[CH2:13][CH2:12][CH:11]2[CH:10]([CH2:16]2)[CH2:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:2.3.4|

Inputs

Step One
Name
1-benzyl-1,2,5,6-tetrahydropyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC=CC=C1)N1CC=CCC1
Name
diazomethane
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](=[N-])=C
Name
zinc iodide
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[I-].[Zn+2].[I-]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
[Compound]
Name
16B
Type
product
Smiles
Name
3-benzyl-3-azabicyclo[4.1.0]heptane
Type
product
Smiles
C(C1=CC=CC=C1)N1CC2CC2CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.